Cas no 1803704-33-7 (3-Cyano-5-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-iodopyridine
• CAS No: 1803704-33-7
• MF: C₇H₃F₂IN₂
• MW: 280.013400316238
• CID: 4847101
• Update Time: 2025-06-26

3-Cyano-5-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H3F2IN2/c8-7(9)5-3-12-2-4(1-11)6(5)10/h2-3,7H
• InChI Key： GKBZQMIWQAHDGE-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-5-(difluoromethyl)-4-iodopyridine

3-Cyano-5-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

3-Cyano-5-(difluoromethyl)-4-iodopyridine, identified by the CAS number 1803704-33-7, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 5, and an iodine atom at position 4. These substituents contribute to its distinct chemical properties, making it a valuable compound in both academic and industrial settings.

The synthesis of 3-Cyano-5-(difluoromethyl)-4-iodopyridine involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, researchers have employed catalytic methods to facilitate the formation of the pyridine ring and its subsequent substitution with the cyano, difluoromethyl, and iodine groups. These advancements not only improve the yield of the compound but also reduce the environmental footprint of its synthesis.

The structural features of 3-Cyano-5-(difluoromethyl)-4-iodopyridine make it an attractive candidate for various applications. Its cyano group imparts strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule. The difluoromethyl group introduces additional fluorination, enhancing the compound's stability and reactivity in certain chemical environments. The presence of an iodine atom further diversifies its functional properties, making it suitable for use in cross-coupling reactions and other transformations that require halogen participation.

Recent research has highlighted the potential of 3-Cyano-5-(difluoromethyl)-4-iodopyridine in drug discovery and development. Its unique combination of substituents allows for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have demonstrated that this compound can serve as a versatile scaffold for designing bioactive molecules with improved therapeutic profiles. For example, its ability to undergo various post-synthetic modifications enables the creation of derivatives with enhanced potency and selectivity against specific biological targets.

In addition to its role in medicinal chemistry, 3-Cyano-5-(difluoromethyl)-4-iodopyridine has shown promise in materials science applications. Its structural rigidity and functional groups make it a potential candidate for constructing advanced materials with tailored electronic and mechanical properties. Researchers have explored its use in polymer synthesis, where it can serve as a building block for creating high-performance polymers with applications in electronics and optoelectronics.

The study of 3-Cyano-5-(difluoromethyl)-4-iodopyridine has also contributed to our understanding of heterocyclic chemistry. Its synthesis and reactivity provide insights into the behavior of pyridine derivatives under different reaction conditions. For instance, investigations into its participation in nucleophilic aromatic substitution reactions have revealed novel mechanistic pathways that could be leveraged for designing more efficient synthetic routes to similar compounds.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-iodopyridine, CAS number 1803704-33-7, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties position it as a valuable tool in drug discovery, materials science, and fundamental chemical research. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its significance in both academic and industrial contexts is likely to grow further.